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Compound of Interest

5-Methylpyrazin-2-amine
Compound Name:

hydrochloride
CAS No.: 1159824-25-5
Cat. No.: B1522261

Get Quote

\ J

Compound Identity:

IUPAC Name: 5-Methylpyrazin-2-amine hydrochloride[1][2]

CAS Number: 1159824-25-5 (HCI salt); 5521-58-4 (Free base)[1]

Molecular Formula: C

H
N

[1][2][3] - HCI

Molecular Weight: 145.59 g/mol (Salt); 109.13 g/mol (Base)[1]

Part 1: Physicochemical Solubility Mechanics
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Understanding the solubility of this compound requires analyzing the interaction between the
protonated pyrazine lattice and the solvent systems. Unlike the free base, the hydrochloride
salt possesses a distinct ionic character that dictates its behavior in polar aprotic (DMSO)
versus polar protic (Methanol) solvents.

DMSO (Dimethyl Sulfoxide)

Solubility Status:High (Primary Stock Solvent)[1]
e Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant (

).[1] It effectively solvates the 5-Methylpyrazin-2-amine cation through strong ion-dipole
interactions.[1] The sulfoxide oxygen acts as a hard hydrogen bond acceptor, stabilizing the
protonated amine moiety.

e Benchmark: Typical stock solutions are prepared at 50 mg/mL (approx. 340 mM).[1]
Saturation limits often exceed 100 mg/mL, but viscosity issues may arise at these
concentrations.

Methanol (MeOH)

Solubility Status:Moderate to High[1]

e Mechanism: Methanol is a polar protic solvent. It dissolves the HCI salt via hydrogen bonding
and solvation of the chloride counter-ion.

o Thermodynamic Constraint: While soluble, the lattice energy of the HCI crystal is significant.
In "dry" methanol, solubility is high, but the presence of water (from hygroscopicity) can alter
the solubility equilibrium, occasionally leading to "oiling out" if the ionic strength changes
rapidly during dilution.

o Benchmark: Typically soluble at 10-20 mg/mL. Preferred for intermediate dilutions rather
than long-term stock storage due to solvent evaporation rates.[1]

Solubility Comparison Table
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Feature

DMSO

Methanol

Water

Solubility Limit (Est.)

> 50 mg/mL

~20 mg/mL

> 10 mg/mL (pH
dependent)

Assay Buffer (Final

Primary Use Cryo-storage Stock Intermediate Dilution
Step)
o ) Moderate ) ]
Stability Risk Low (Hygroscopic) ] pH Drift / Hydrolysis
(Evaporation)

Freezing Point

19 °C (Solidifies)

-97 °C (Liquid)

0°C

Part 2: Experimental Protocols
Protocol A: Preparation of 50 mM Master Stock (DMSO)

Target Volume: 10 mL Target Concentration: 50 mM (7.28 mg/mL)[1]

weighing boat.

Weighing: Accurately weigh 72.8 mg of 5-Methylpyrazin-2-amine HCI into a sterile, antistatic

o Note: The HCI salt is hygroscopic.[4] Minimize exposure to ambient humidity.

o Vessel Prep: Transfer the solid into a 15 mL amber glass vial (borosilicate).

o Why Amber? Pyrazines can be photosensitive over long durations.

e Solvent Addition: Add 5.0 mL of anhydrous DMSO (Grade:

99.9%).

o Dissolution: Vortex at medium speed for 30 seconds.

o Visual Check: Solution should be clear and colorless to pale yellow. If particulates persist,

sonicate at 40 kHz for 5 minutes (bath temperature < 30 °C).

e Volume Adjustment: Add the remaining DMSO to reach a final volume of 10.0 mL.

o Storage: Aliguot into 500

© 2026 BenchChem. All rights reserved.

3/7

Tech Support


https://www.evitachem.com/product/evt-3075291
http://www.sciencemadness.org/talk/viewthread.php?tid=17031
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

L cryovials. Store at -20 °C (1 month) or -80 °C (6 months).

Protocol B: Saturation Limit Determination (Shake-Flask
Method)

Use this protocol if your specific batch requires precise solubility limits (e.g., for formulation
studies).[1]

o Excess Addition: Add 100 mg of compound to 1 mL of solvent (DMSO or MeOH) in a clear
HPLC vial.

o Equilibration: Agitate at 25 °C for 24 hours (orbital shaker at 200 rpm).
« Filtration: Filter the supernatant using a 0.22

m PTFE syringe filter.

o Critical: Pre-warm the syringe and filter to 25 °C to prevent precipitation during filtration.

o Quantification: Dilute the filtrate 1:100 in mobile phase and analyze via HPLC-UV (254 nm)
against a standard curve.

Part 3: Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection and the mechanistic
pathway for dissolution.
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Figure 1: Decision matrix for solvent selection based on physicochemical interactions.

Part 4: Troubleshooting & Stability
Common Issue: "Salting Out" in Aqueous Dilution

When diluting a high-concentration DMSO stock (e.g., 50 mM) directly into a high-salt buffer
(e.g., PBS + MgCl

), the compound may precipitate due to the "common ion effect” or sudden polarity shift.[1]

e Solution: Perform an intermediate dilution step.
o Step 1: 50 mM Stock (DMSO)

5 mM Working Solution (1:10 in Water/MeOH 50:50).[1]
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o Step 2: 5 mM Working

Final Assay Bulffer.

Storage Warning

o« DMSO: DMSO is hygroscopic. Repeated freeze-thaw cycles introduce water, which can
degrade the HCI salt over time (hydrolysis of the pyrazine ring is slow but possible).[1] Use
single-use aliquots.

» Methanol: Do not store methanolic solutions in unsealed containers; evaporation will rapidly
change the concentration, invalidating IC

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 5-Methylpyrazin-
2-amine HCI[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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5-methylpyrazin-2-amine-hcl-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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